Cas no 2034383-46-3 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2034383-46-3
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 6101834
• PubChem ID: 121022495
• Update Time: 2025-07-02

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS026699105
• F6560-7844
• 2034383-46-3
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C18H16N2O5S/c21-26(22,15-2-4-17-18(9-15)25-8-7-24-17)20-11-13-1-3-16(19-10-13)14-5-6-23-12-14/h1-6,9-10,12,20H,7-8,11H2
• InChI Key： QKJSFDFMNYPTJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC1C=NC(C2=COC=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 372.07799279g/mol
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Recent Advances in the Study of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2034383-46-3)

In recent years, the compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2034383-46-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique furan and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with sulfonamide-sensitive enzymes and receptors. Recent studies have demonstrated that N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits high affinity for carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including cancer and neurological disorders. Structural analysis via X-ray crystallography has revealed that the furan and pyridine groups play a critical role in stabilizing the enzyme-inhibitor complex, providing a foundation for further structure-activity relationship (SAR) studies.

In addition to its enzyme inhibitory properties, this compound has also been evaluated for its potential as a lead candidate in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry reported that N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide demonstrated significant anti-inflammatory activity in murine models of rheumatoid arthritis. The study highlighted the compound's ability to suppress pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases.

Further advancements in the synthesis and formulation of this compound have also been reported. Researchers have developed novel synthetic routes to improve yield and purity, addressing previous challenges in large-scale production. Additionally, nanoparticle-based delivery systems have been explored to enhance the bioavailability and targeted delivery of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, particularly for applications in oncology.

Despite these promising findings, challenges remain in translating these preclinical results into clinical applications. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Nevertheless, the growing body of research underscores the potential of N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide as a versatile scaffold for the development of next-generation therapeutics.

In conclusion, the ongoing research on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 2034383-46-3) highlights its multifaceted potential in chemical biology and drug discovery. With continued exploration of its mechanisms, optimization of its properties, and validation in clinical settings, this compound may pave the way for innovative treatments in areas such as inflammation, cancer, and beyond.